1-(2,4-Dihydroxy-3-propylphenyl)-2,2,2-trifluoroethanone
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Description
1-(2,4-Dihydroxy-3-propylphenyl)-2,2,2-trifluoroethanone, also known as 2’,4’-Dihydroxy-3’-propylacetophenone, is a chemical compound with the molecular formula C11H14O3 . It has a molecular weight of 194.23 . This compound is used as a reactant in the synthesis of 2’-hydroxychalcones, which affect cell growth inhibition and initiate apoptosis in human tumor cell lines .
Synthesis Analysis
The synthesis of this compound involves the reaction of acetonitrile on 2-propylresorcinol, a process known as the Hoesch reaction . The yield of this reaction is approximately 86% .Molecular Structure Analysis
The molecular structure of this compound consists of an ethanone group attached to a 2,4-dihydroxy-3-propylphenyl group . The compound has a canonical SMILES representation of CCCC1=C(C=CC(=C1O)C(=O)C)O .Physical and Chemical Properties Analysis
This compound is a solid substance with a light brown color . It has a melting point of 124-127 °C and a predicted boiling point of 361.0±12.0 °C . The compound has a predicted density of 1.162±0.06 g/cm3 . It is slightly soluble in chloroform and methanol .Safety and Hazards
This compound is harmful if swallowed, inhaled, or absorbed through the skin . It causes eye, skin, and respiratory tract irritation . In case of exposure, immediate medical aid is necessary . Safety measures include wearing appropriate personal protective equipment and avoiding the generation of dust .
Properties
CAS No. |
65239-69-2 |
---|---|
Molecular Formula |
C11H11F3O3 |
Molecular Weight |
248.2 g/mol |
IUPAC Name |
1-(2,4-dihydroxy-3-propylphenyl)-2,2,2-trifluoroethanone |
InChI |
InChI=1S/C11H11F3O3/c1-2-3-6-8(15)5-4-7(9(6)16)10(17)11(12,13)14/h4-5,15-16H,2-3H2,1H3 |
InChI Key |
FNUWZRSFCFUFFU-UHFFFAOYSA-N |
SMILES |
CCCC1=C(C=CC(=C1O)C(=O)C(F)(F)F)O |
Canonical SMILES |
CCCC1=C(C=CC(=C1O)C(=O)C(F)(F)F)O |
Origin of Product |
United States |
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